![molecular formula C15H22BNO3 B6165798 2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide CAS No. 342640-76-0](/img/no-structure.png)
2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide
Overview
Description
2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide (TMDA) is a synthetic compound that has been used in various scientific and medical applications. TMDA has been studied for its potential use in drug discovery, as well as its ability to serve as a catalyst in chemical reactions. In addition, TMDA has been investigated for its potential therapeutic effects, including its ability to inhibit the growth of certain tumor cells and its potential to modulate the immune system.
Scientific Research Applications
2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide has been studied for its potential use in drug discovery. It has been used to study the structure-activity relationships of various compounds, as well as to investigate the binding affinity of drugs to their target proteins. In addition, 2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide has been used to study the effects of various drugs on cell proliferation and apoptosis.
Mechanism of Action
2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide is thought to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Inhibition of these enzymes can lead to the inhibition of the production of proinflammatory molecules, such as prostaglandins and leukotrienes. In addition, 2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide has been shown to inhibit the activity of certain transcription factors, such as NF-κB, which can lead to the inhibition of the production of inflammatory cytokines.
Biochemical and Physiological Effects
2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide can inhibit the growth of certain tumor cells, as well as modulate the immune system. 2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide has also been shown to have anti-inflammatory and antioxidant effects, as well as the ability to reduce the production of certain cytokines.
Advantages and Limitations for Lab Experiments
2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and can be stored at room temperature. In addition, it is a relatively non-toxic compound and does not produce any significant side effects. However, 2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide is not a very potent compound and its effects may not be easily detectable in some experiments.
Future Directions
There are a number of potential future directions for 2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide research. One potential direction is to further investigate its potential therapeutic effects, such as its ability to inhibit the growth of tumor cells and modulate the immune system. In addition, further research could be conducted to investigate the mechanism of action of 2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide and to identify new potential targets for its action. Finally, further research could be conducted to investigate the potential applications of 2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide in drug discovery and to identify new compounds that could be used in drug development.
Synthesis Methods
2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide is synthesized by reacting 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-ylmethanol with phenylacetyl chloride in the presence of a base. The reaction is carried out in a polar solvent, such as dimethylsulfoxide, at a temperature of 60-80°C. The reaction is typically complete within 1-2 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-phenyl-N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]acetamide involves the reaction of 2-phenylacetyl chloride with N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine in the presence of a base to form the desired product.", "Starting Materials": [ "2-phenylacetyl chloride", "N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine", "Base (e.g. triethylamine)" ], "Reaction": [ "Add N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine to a solution of 2-phenylacetyl chloride in anhydrous dichloromethane.", "Add a base (e.g. triethylamine) to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with dichloromethane and wash with water.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product." ] } | |
CAS RN |
342640-76-0 |
Molecular Formula |
C15H22BNO3 |
Molecular Weight |
275.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
